1-((2-Chlorophenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine

• IUPAC Name: 1-(2-chlorophenyl)sulfonyl-3-(4-fluorophenyl)sulfonylazetidine
• InChI: InChI=1S/C15H13ClFNO4S2/c16-14-3-1-2-4-15(14)24(21,22)18-9-13(10-18)23(19,20)12-7-5-11(17)6-8-12/h1-8,13H,9-10H2
• InChI Key: SQJQRAKBYJTVNT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H13ClFNO4S2
• Molecular Weight: 389.9 g/mol

Description

1-((2-Chlorophenyl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine is a synthetic organic compound that belongs to the class of azetidines. It is commonly referred to as CSAFA and has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. CSAFA is a chiral compound and exists in two enantiomeric forms, which have different biological activities.

Scientific Research Applications

Anticancer Activity

Azetidine derivatives have been synthesized and assessed for their anticancer activities. For instance, novel 4-chlorophenyl N-alkyl phosphoramidates of 3'-azido-2',3'-dideoxy-5-fluorouridine were synthesized and showed significant cytotoxic activity against various human cancer cell lines, including cervical, oral, and breast cancer cells (Lewandowska et al., 2013). This indicates the potential of azetidine derivatives in developing new anticancer agents.

Antimicrobial Activity

Azetidine-based phenyl sulfonyl pyrazoline derivatives were synthesized and exhibited notable antibacterial and antifungal activities. These compounds were characterized using IR, 1H NMR, and spectroscopic data, and their activities were assessed through the broth dilution method (Shah et al., 2014). Such findings underscore the utility of azetidine derivatives in antimicrobial research.

Material Science Applications

In the field of material sciences, azetidine derivatives have been explored for their potential applications. For instance, sulfonated poly(arylene ether sulfone) block copolymers containing fluorenyl groups and azetidine units were synthesized for fuel-cell applications. These materials demonstrated high proton conductivity and mechanical properties, making them promising for use in fuel-cell membranes (Bae et al., 2009).

Synthetic Methodologies

The synthesis of azetidine derivatives has also been a subject of interest in the development of novel synthetic methodologies. For example, functionalized 2-(sulfonylimino)-4-(alkylimino)azetidine derivatives were prepared via a copper-catalyzed multicomponent reaction, showcasing the versatility of azetidine chemistry in synthetic applications (Xu et al., 2007).